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Compound of Interest

Compound Name: AM-2394

Cat. No.: B15614792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
AM-2394 is a potent and structurally distinct allosteric activator of glucokinase (GK), a critical

enzyme in glucose metabolism.[1][2][3][4][5][6] Accurate and consistent preparation of stock

solutions is paramount for reliable experimental outcomes in pharmacological and metabolic

studies. This document provides a detailed protocol for the preparation, storage, and handling

of AM-2394 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Compound Information and Properties
AM-2394 activates glucokinase with an EC50 value of 60 nM, enhancing the enzyme's affinity

for glucose by approximately 10-fold.[1][2][6] This activation is crucial for stimulating glucose

uptake and insulin secretion, making AM-2394 a valuable tool for research in type 2 diabetes

and other metabolic disorders.[3]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of AM-2394.
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Property Value Source

Molecular Formula C₂₂H₂₅N₅O₄ [1]

Molecular Weight 423.47 g/mol [1][4]

CAS Number 1442684-77-6 [1][4]

Appearance White to off-white solid powder [2]

Purity ≥98% [7]

Solubility in DMSO ≥30 mg/mL (70.84 mM) [1][7][8]

EC₅₀ (Glucokinase) 60 nM [1][2][4][5][6][7]

Materials and Equipment
Materials

AM-2394 powder (CAS: 1442684-77-6)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO), newly opened. Note: Hygroscopic

(moisture-absorbing) DMSO can significantly reduce the solubility of AM-2394.[2][4][8]

Sterile, amber or opaque polypropylene or glass vials for storage.

Equipment
Calibrated analytical balance

Vortex mixer

Sonicator (optional, for aiding dissolution)

Calibrated micropipettes

Laminar flow hood or clean bench

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of AM-2394 in DMSO.

Adjustments can be made based on desired final concentration.

Calculation of Required Mass
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM Stock:

Mass (mg) = 10 mM x 1 mL x 423.47 g/mol / 1000

Mass (mg) = 4.2347 mg

For convenience, refer to the pre-calculated stock solution table below.

Stock Solution Preparation Table
Desired
Concentration

Volume for 1 mg Volume for 5 mg Volume for 10 mg

1 mM 2.3614 mL 11.8072 mL 23.6144 mL

5 mM 0.4723 mL 2.3614 mL 4.7229 mL

10 mM 0.2361 mL 1.1807 mL 2.3614 mL

Data derived from supplier datasheets.[1][2]

Step-by-Step Procedure
Acclimatize: Allow the AM-2394 powder vial to reach room temperature before opening to

prevent moisture condensation.
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Weighing: Carefully weigh the calculated amount of AM-2394 powder using an analytical

balance in a clean weighing dish or directly into a sterile vial.

Solvent Addition: Add the corresponding volume of fresh, high-purity DMSO to the vial

containing the AM-2394 powder.

Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. The resulting solution should be clear.[1] If dissolution is slow, gentle

warming or brief sonication can be applied.

Aliquotting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, clearly labeled vials.[4][5]

Storage: Store the aliquots under the appropriate conditions as detailed in the storage

section below.

Experimental Workflow Diagram
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Preparation

Storage
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End: Ready for Use
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Caption: Workflow for AM-2394 Stock Solution Preparation.
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Storage and Stability
Proper storage is critical to maintain the potency and stability of AM-2394.

Storage Conditions Table
Form Temperature Duration Source

Powder -20°C 3 years [1][2][4]

4°C 2 years [1][2]

In DMSO -80°C 1-2 years [1][2][4]

-20°C 1 month - 1 year [1][2][4][5][7]

Key Recommendations:

Avoid Freeze-Thaw Cycles: Aliquotting is strongly recommended.[4][5]

Protect from Light: Store solutions in amber or opaque vials.

Working Solutions: For in vivo experiments, it is recommended to prepare fresh working

solutions daily.[2]

Safety Precautions
Handle AM-2394 in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information.

This product is intended for research use only and has not been fully validated for medical

applications.[1]

Mechanism of Action
AM-2394 acts as an allosteric activator of glucokinase (GK). In pancreatic β-cells and

hepatocytes, GK functions as a glucose sensor. By increasing GK's affinity for glucose, AM-
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2394 promotes the phosphorylation of glucose to glucose-6-phosphate, which is the first and

rate-limiting step in glycolysis. This enhanced glucose metabolism leads to increased ATP

production, ultimately stimulating insulin secretion from β-cells and promoting glycogen

synthesis in the liver.
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Caption: AM-2394 enhances Glucokinase-mediated glucose phosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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